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Compound of Interest

Compound Name: Ethyl benzylidenecyanoacetate

Cat. No.: B1297373 Get Quote

For researchers, scientists, and professionals in drug development, precise communication is

paramount. This guide provides a comprehensive overview of the various synonyms for ethyl
benzylidenecyanoacetate found in chemical literature, alongside a detailed experimental

protocol for its synthesis and a mechanistic exploration of the underlying reaction.

Unveiling the Many Names of a Versatile Compound
Ethyl benzylidenecyanoacetate is a frequently encountered compound in organic synthesis,

serving as a versatile precursor for a wide array of more complex molecules. Due to historical

naming conventions, systematic nomenclature, and supplier-specific designations, it is known

by a variety of names. Understanding these synonyms is crucial for efficient literature searches

and clear scientific communication.

The most common synonyms and identifiers are summarized in the table below for easy

reference.
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Type Name/Identifier Source/Reference

Common Name Ethyl benzylidenecyanoacetate Widely Used

IUPAC Name
ethyl (2Z)-2-cyano-3-

phenylprop-2-enoate
IUPAC Nomenclature

ethyl 2-cyano-3-phenylprop-2-

enoate
PubChem[1]

ethyl (E)-2-cyano-3-

phenylprop-2-enoate
PubChem

CAS Registry Number 2025-40-3
Chemical Abstracts Service[1]

[2]

Alternative Names
α-Cyanocinnamic acid ethyl

ester
TCI AMERICA[3]

2-Cyano-3-phenylacrylic acid

ethyl ester
Santa Cruz Biotechnology[4]

Ethyl 2-cyano-3-phenylacrylate TCI Chemicals[5]

Ethyl α-cyanocinnamate TCI Chemicals[5]

Cinnamic acid, α-cyano-, ethyl

ester
PubChem[6]

2-Propenoic acid, 2-cyano-3-

phenyl-, ethyl ester
SIELC Technologies[2]

Ethyl alpha-cyano-beta-

phenylcinnamate
SIELC Technologies[2]

Benzylidenecyanoacetic acid

ethyl ester
PubChem

EINECS Number 217-972-9

European Inventory of Existing

Commercial Chemical

Substances[2]

NSC Number 8904
National Service Center (US)

[2]
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Synthesis via Knoevenagel Condensation: An
Experimental Protocol
The most prevalent and classic method for synthesizing ethyl benzylidenecyanoacetate is

the Knoevenagel condensation. This reaction involves the base-catalyzed condensation of an

active methylene compound, in this case, ethyl cyanoacetate, with an aldehyde or ketone, here

benzaldehyde.

Materials and Reagents
Benzaldehyde

Ethyl cyanoacetate

Piperidine (catalyst)

Ethanol (solvent)

Glacial Acetic Acid (optional, for neutralization/workup)

Ice

Distilled water

Procedure
A mixture of benzaldehyde (1 equivalent) and ethyl cyanoacetate (1 equivalent) is dissolved in

ethanol. A catalytic amount of piperidine (typically 0.1 equivalents) is then added to the

solution. The reaction mixture is stirred at room temperature. The progress of the reaction can

be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is

cooled in an ice bath to induce crystallization of the product. The precipitated solid is collected

by filtration, washed with cold ethanol or a mixture of ethanol and water, and then dried. For

higher purity, the crude product can be recrystallized from ethanol.

Mechanistic Insights: The Knoevenagel
Condensation Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1297373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Knoevenagel condensation proceeds through a series of well-defined steps, initiated by

the deprotonation of the active methylene compound. The following diagram illustrates the

logical workflow of this reaction mechanism.

Reactants

Reaction Mechanism Product

Benzaldehyde

Nucleophilic Attack
on Benzaldehyde

Ethyl Cyanoacetate

Deprotonation of
Ethyl CyanoacetatePiperidine (Base)

Catalyst Carbanion
(Enolate) Formation

Tetrahedral Alkoxide
Intermediate

Protonation of
Alkoxide

from solvent
or protonated base Aldol Adduct Elimination of Water

(Dehydration) Ethyl Benzylidenecyanoacetate

Click to download full resolution via product page

Caption: Knoevenagel condensation reaction pathway.

This detailed guide serves as a foundational resource for professionals engaged in chemical

synthesis and drug development, ensuring clarity in communication and a solid understanding

of the synthesis of ethyl benzylidenecyanoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl benzylidenecyanoacetate (2169-69-9) for sale [vulcanchem.com]

2. youtube.com [youtube.com]

3. Knoevenagel Condensation | Thermo Fisher Scientific - JP [thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1297373?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297373?utm_src=pdf-body
https://www.benchchem.com/product/b1297373?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc21207928
https://www.youtube.com/watch?v=wcLDMkZ-xdc
https://www.thermofisher.com/jp/ja/home/chemicals/learning-center/organic-chemistry-resources/carbonyl-compound-reactions/knoevenagel-condensation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. asianpubs.org [asianpubs.org]

5. Organic Syntheses Procedure [orgsyn.org]

6. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [The Nomenclature and Synthesis of Ethyl Benzylidene-
cyanoacetate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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benzylidenecyanoacetate-in-chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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